Cas no 1210154-61-2 (3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride)

• Product Name: 3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride
• CAS No: 1210154-61-2
• MF: C₁₂H₁₈ClNO₄
• MW: 275.728622913361
• CID: 4779356
• Update Time: 2025-06-30

3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl](methyl)amine hydrochloride
• NE56476
• 3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride

• Inchi： 1S/C12H17NO4.ClH/c1-13-5-10(14)7-15-6-9-2-3-11-12(4-9)17-8-16-11;/h2-4,10,13-14H,5-8H2,1H3;1H
• InChI Key： CSZLEFXRWQLKGX-UHFFFAOYSA-N
• SMILES： Cl.O(CC1=CC=C2C(=C1)OCO2)CC(CNC)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 227
• Topological Polar Surface Area: 60

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride

3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride: An Overview

3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride (CAS No. 1210154-61-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its IUPAC name, is a derivative of benzodioxole and amine, and it exhibits unique pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride is characterized by a benzodioxole ring system linked to a hydroxypropyl chain, which is further substituted with a methylamine group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations.

Recent studies have focused on the potential therapeutic applications of 3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, sleep, and appetite. The compound has been shown to exhibit selective binding to serotonin receptors, particularly the 5-HT_1A and 5-HT_2A subtypes, which are implicated in conditions such as anxiety disorders and depression.

In preclinical studies, 3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride has demonstrated promising anxiolytic and antidepressant effects. These findings suggest that the compound may have potential as a novel therapeutic agent for the treatment of mood disorders. Additionally, its selective receptor binding profile may offer improved safety and efficacy compared to existing medications.

Beyond its potential in psychiatric disorders, 3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride has also been investigated for its neuroprotective properties. Studies have shown that the compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This dual mechanism of action—modulating serotonin receptors and providing neuroprotection—makes it an attractive candidate for further development.

The pharmacokinetic properties of 3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride have also been studied extensively. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues in the brain. The compound's metabolism primarily involves hepatic enzymes, leading to the formation of inactive metabolites that are efficiently excreted via the kidneys.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 3-(2H-1,3-benzodioxol-5-ylmethoxy)-2-hydroxypropyl(methyl)amine hydrochloride (CAS No. 1210154-61-2) is a promising compound with a unique chemical structure and pharmacological profile. Its potential as a therapeutic agent for mood disorders and neurodegenerative diseases highlights its significance in modern medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the development of new treatments for these challenging conditions.